Cas no 1033012-63-3 (1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol)

• Product Name: 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol
• CAS No: 1033012-63-3
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 2090728
• PubChem ID: 24904411
• Update Time: 2025-06-08

1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorobenzyl)pyrrolidin-3-ol
• 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol
• AKOS012215389
• SB50071
• 1033012-63-3
• F1908-2226
• 1-(2-Chloro-benzyl)-pyrrolidin-3-ol
• DB-237540

• MDL： MFCD11047635
• Inchi： 1S/C11H14ClNO/c12-11-4-2-1-3-9(11)7-13-6-5-10(14)8-13/h1-4,10,14H,5-8H2
• InChI Key： PXEJSKHLNKPJTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCC(C1)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol

Introduction to 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol (CAS No. 1033012-63-3)

1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1033012-63-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrrolidinyl core substituted with a benzyl chloride moiety at the 1-position and a hydroxyl group at the 3-position, has garnered attention due to its structural complexity and potential biological activity. The presence of both aromatic and heterocyclic components makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structure of 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol is characterized by its rigid pyrrolidine ring, which provides a stable scaffold for functionalization. The benzyl chloride substituent at the 1-position introduces electrophilic potential, making it susceptible to nucleophilic attack or further derivatization. This feature is particularly valuable in synthetic chemistry, where such intermediates can be transformed into more complex pharmacophores. The hydroxyl group at the 3-position adds another layer of reactivity, enabling interactions with various biological targets.

In recent years, there has been growing interest in the development of novel scaffolds that combine the properties of heterocycles with aromatic systems. Pyrrolidines, in particular, have been extensively studied due to their prevalence in bioactive molecules and their ability to mimic natural product structures. The benzyl-substituted pyrrolidine derivative described here aligns with this trend, offering a unique combination of structural elements that could enhance binding affinity and selectivity in drug design.

One of the most compelling aspects of 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol is its potential as an intermediate in the synthesis of more complex molecules. The chloro-substituted benzyl group can be readily converted into various functional groups, such as amines or alcohols, through nucleophilic substitution reactions. This flexibility allows chemists to explore multiple pathways toward novel drug candidates. Additionally, the presence of the hydroxyl group provides opportunities for further derivatization, including etherification or esterification, which can modulate solubility and metabolic stability.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol contribute to this diversity by introducing novel motifs that may not be present in existing drugs. This can be particularly advantageous when targeting diseases that require highly specific interactions with biological receptors or enzymes. The pyrrolidinyl scaffold, with its ability to adopt multiple conformations, can enhance binding interactions and improve pharmacokinetic properties.

Recent advances in computational chemistry have also highlighted the potential of 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol as a lead compound. Molecular modeling studies suggest that this molecule could interact with various biological targets, including enzymes and receptors involved in metabolic disorders or neurological diseases. These simulations provide valuable insights into the compound's binding mode and can guide further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising candidates more efficiently.

The synthesis of 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol presents an interesting challenge due to its structural complexity. However, modern synthetic methodologies have made significant strides in addressing such challenges. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of complex heterocyclic systems. These methods allow chemists to assemble intricate molecular frameworks with high precision, facilitating the preparation of analogues for biological evaluation.

In conclusion, 1-[(2-chlorophenyl)methyl]pyrrolidin-3-ol (CAS No. 1033012-63-3) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, while its reactivity allows for diverse functionalization strategies. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in discovering new therapeutic agents.